Cas no 2229191-27-7 (3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid)

• Product Name: 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid
• CAS No: 2229191-27-7
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 6061165
• PubChem ID: 165637067
• Update Time: 2025-07-21

3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid
• EN300-1972105
• 2229191-27-7

• Inchi： 1S/C7H11F3O2/c1-7(2,10)4(6(8)9)3-5(11)12/h4,6H,3H2,1-2H3,(H,11,12)
• InChI Key： UOEWIENTVNSMFT-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid

Professional Introduction to 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid (CAS No: 2229191-27-7)

3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid, identified by its CAS number 2229191-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both difluoromethyl and fluoro substituents, which are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural features of this acid, including its five-carbon backbone with a carboxylic acid functional group at one end and the aforementioned substituents, make it a versatile building block for the synthesis of more complex molecules.

The significance of such compounds in modern medicinal chemistry cannot be overstated. The incorporation of halogen atoms, particularly difluoromethyl and fluoro groups, has been widely recognized for its impact on metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on optimizing these properties to develop next-generation therapeutics with improved efficacy and reduced side effects. 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid exemplifies this trend, as it serves as a critical intermediate in the synthesis of novel compounds targeting various therapeutic areas.

In the realm of drug discovery, the utility of 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid extends beyond its role as a mere building block. The presence of both difluoromethyl and fluoro groups imparts unique electronic and steric properties that can be leveraged to fine-tune the interactions between a drug molecule and its biological target. For instance, these substituents have been shown to enhance binding affinity by increasing hydrophobic interactions or by modulating hydrogen bonding patterns. This has led to the development of highly potent and selective inhibitors in areas such as oncology, immunology, and central nervous system (CNS) disorders.

The most compelling aspect of 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid, however, lies in its potential applications in the development of novel therapeutic agents. Recent studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. The difluoromethyl group, in particular, has been implicated in enhancing metabolic stability by resisting oxidative degradation, while the fluoro group contributes to improved binding kinetics. These properties make this compound an attractive candidate for further exploration in preclinical studies.

Beyond oncology, 3-(difluoromethyl)-4-fluoro-4-methylpentanoic acid has shown promise in other therapeutic areas as well. For instance, researchers have utilized this compound to develop novel antibiotics by incorporating it into scaffolds that exhibit enhanced activity against resistant bacterial strains. The ability of halogenated compounds to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has made them invaluable tools in the fight against antibiotic-resistant infections.

The synthetic methodologies employed in the preparation of 3-(difluoromethyl)-4-(fluoro)-4-(methylpentanoic acid)

The impact of computational chemistry on the study of 3-(difluoromethyl)-4-(fluoro)-4-(methylpentanoic acid)

In conclusion, 3-(difluoromethyl)-4-(fluoro)-4-(methylpentanoic acid)